Cas no 185961-99-3 (1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one)

1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one structure
185961-99-3 structure
Product Name:1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one
CAS No:185961-99-3
MF:C11H14N4O
MW:218.255061626434
MDL:MFCD11043252
CID:832264
PubChem ID:22293182
Update Time:2025-04-19

1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one
    • 1,3-dihydro-1-(4-piperidinyl)-2H-Imidazo[4,5-b]pyridin-2-one
    • 1-piperidin-4-yl-3H-imidazo[4,5-b]pyridin-2-one
    • 2H-Imidazo[4,5-b]pyridin-2-one, 1,3-dihydro-1-(4-piperidinyl)-
    • 1-(4-piperidinyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
    • 1-piperidin-4-yl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
    • 1-piperidin-4-yl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one bis-hydrochloride
    • 1-Piperidin-4-yl-1,3-dihydroimidazo[4,5-b]pyridin-2-one
    • 1-piperidin-4-yl-1,3-dihydro-imidazol-[4,5-b]pyridin-2-one
    • AK-31330
    • KB-68771
    • RP27122
    • Sure
    • 1-Piperidin-4-yl-1,3-dihydro-iMidazo[4,5-b]pyridin-2-one
    • 1-(Piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
    • NNTFPLKBXGDCPG-UHFFFAOYSA-N
    • 9717AA
    • AX8248179
    • ST2403278
    • 1-piperidin-4-yl-1,3-dihydroimidazo-[4,5-b]pyridin-2-one
    • 1-Piperidin-
    • DTXSID40624481
    • AKOS015904502
    • DB-065552
    • WLZ3548
    • 185961-99-3
    • C73574
    • 1-Piperidin-4-yl-3H-imidazo(4,5-b)pyridin-2-one
    • 2H-Imidazo(4,5-b)pyridin-2-one, 1,3-dihydro-1-(4-piperidinyl
    • 1,3-Dihydro-1-(4-piperidinyl)-2H-imidazo(4,5-b)pyridin-2-one
    • DS-11908
    • ALBB-034366
    • MFCD11043252
    • UNII-RSF73ZBU2E
    • 1-(4-Piperidyl)imidazo[4,5-b]pyridin-2(3H)-one
    • SY047408
    • RSF73ZBU2E
    • 1-(Piperidin-4-yl)-1H,2H,3H-imidazo(4,5-b)pyridin-2-one
    • BMS-973013
    • 1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one
    • SCHEMBL828953
    • CHEMBL3554024
    • J-509562
    • MDL: MFCD11043252
    • Inchi: 1S/C11H14N4O/c16-11-14-10-9(2-1-5-13-10)15(11)8-3-6-12-7-4-8/h1-2,5,8,12H,3-4,6-7H2,(H,13,14,16)
    • InChI Key: NNTFPLKBXGDCPG-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(=CC=CN=2)N1C1CCNCC1

Computed Properties

  • Exact Mass: 218.11692
  • Monoisotopic Mass: 218.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.3
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (8.3 g/l) (25 º C),
  • PSA: 57.26

1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one Security Information

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